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Introduction:

Abitol®, the commercial name for dihydroabietyl alcohol, is a derivative of wood rosin. Its

chemical and physical properties have led to its use in a variety of applications, including as a

plasticizer and tackifier in adhesives, inks, and cosmetics.[1] As with any material intended for

use in products that may come into contact with biological systems, a thorough evaluation of its

biocompatibility and toxicity is essential. This technical guide provides a summary of the

publicly available data on the initial toxicity screening of Abitol, with a focus on acute toxicity

and dermal sensitization. It is important to note that comprehensive, publicly accessible data on

the systemic biocompatibility, cytotoxicity, and genotoxicity of Abitol is limited.

Quantitative Toxicity Data
The available quantitative data for the acute toxicity of Abitol is summarized in the table below.

These studies provide an initial assessment of the lethal dose of the substance through oral

and dermal routes of exposure.

Table 1: Acute Toxicity of Dihydroabietyl Alcohol
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Test Type
Route of
Exposure

Species
Dose/Durati
on

Toxic
Effects

Reference

LD50 Oral Rat 70,000 mg/kg

Details of

toxic effects

not reported

other than

lethal dose

value.

[2]

LD50 Dermal Rabbit >5,000 mg/kg

Details of

toxic effects

not reported

other than

lethal dose

value.

[2]

Dermal Biocompatibility: Sensitization Potential
A significant portion of the available safety information for Abitol relates to its potential as a

skin sensitizer. The International Fragrance Association (IFRA) has prohibited the use of

dihydroabietyl alcohol as a fragrance ingredient due to its dermal sensitization effects.[3][4]

Table 2: Dermal Sensitization Data for Dihydroabietyl Alcohol
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Test Type Species

Test
Substance
Concentrati
on

Vehicle Results Reference

Human

Repeat Patch

Study

Human 10% w/w
Alcohol:DEP

(75:25)

Did not

indicate any

skin irritation

or

sensitization

potential

under the

conditions of

this specific

study.

[5]

Patch Testing

(Case

Report)

Human
Present in

mascara
N/A

Positive

reaction in a

nickel-

sensitized

individual.

Cross-

reactivity with

colophony

and abietic

acid was also

observed.

[6][7]

It is noteworthy that while a human repeat patch study at 10% concentration did not show

sensitization, case reports indicate that Abitol can be a sensitizer in certain contexts and

individuals, with potential for cross-reactivity.[5][6][7]

Experimental Protocols
Detailed experimental protocols for the following key toxicological assessments are outlined

below. These are generalized protocols based on standard toxicological testing methodologies,

as the specific protocols for the cited studies on Abitol are not publicly available.
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Acute Oral Toxicity (LD50) - General Protocol (OECD
423)
The acute oral toxicity test provides information on the hazardous effects likely to arise from a

single oral ingestion of a substance. The LD50 (Lethal Dose 50) is the statistically derived

single dose of a substance that can be expected to cause death in 50% of the animals when

administered by the oral route.

Experimental Workflow for Acute Oral Toxicity (LD50) Study
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Preparation

Dosing and Observation

Endpoint Analysis

Selection of Animal Species
(e.g., Rat)

Acclimatization Period

Fasting of Animals
(overnight before dosing)

Single Oral Administration
(via gavage)

Preparation of Test Substance
(Abitol in a suitable vehicle)

Observation for Clinical Signs of Toxicity
(at regular intervals)

Recording of Body Weight Changes

Observation Period
(typically 14 days)

Necropsy of all Animals
(at the end of the observation period) Calculation of LD50 Value

Histopathological Examination
(of selected organs)
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Induction Phase

Rest Period

Challenge Phase

Recruitment of Human Volunteers

Application of Patches with Test Substance
(e.g., Abitol at a specific concentration)

Repeated Applications
(e.g., 3 times a week for 3 weeks)

Scoring of Skin Reactions
(after each application)

No Patch Application
(typically 2 weeks)

Application of a Single Challenge Patch
(to a naive skin site)

Scoring of Skin Reactions
(at 24, 48, and 72 hours post-application)

Evaluation of Sensitization Potential

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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